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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

7701001
1022367-69-6

B1682030

Get Quote

For Researchers, Scientists, and Drug Development

Professionals

These application notes provide detailed protocols for the dissolution and experimental use of
TT01001, a novel, orally active mitoNEET agonist. TT01001 has been shown to improve

mitochondrial function and shows potential therapeutic effects in type Il diabetes and

neurological disorders by targeting the mitochondrial outer membrane protein mitoNEET.[1][2]

Property Value Reference
Ethyl 4-(3-(3,5-

IUPAC Name dichlorophenyl)thioureido)piper  [3]
idine-1-carboxylate

CAS Number 1022367-69-6 [3][4]

Molecular Formula C15H19CI2N302S [4]

Molecular Weight 376.30 g/mol [4]

Appearance Solid powder [31[4]
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Solubility Data

TT01001 is readily soluble in dimethyl sulfoxide (DMSO) for in vitro studies.[3][4] For in vivo
applications, it can be suspended in a solution of 0.5% (w/v) methyl cellulose.

Solvent Concentration Notes Reference

Ultrasonic assistance
may be required. Use
125 mg/mL (332.18 of newly opened,
DMSO ] [2]
mM) anhydrous DMSO is
recommended as it is

hygroscopic.

Used for suspension
0.5% (w/v) Methyl

Not specified in in vivo animal
Cellulose

studies.

Experimental Protocols
Preparation of TT01001 Stock Solution for In Vitro
Experiments

This protocol details the preparation of a high-concentration stock solution of TT01001 in
DMSO, which can then be diluted to the desired final concentration in cell culture media or
assay buffers.

Materials:

e TT01001 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1682030/docs?utm_src=pdf-body#application-notes-and-protocols-for-tt01001
https://www.alfa-chemistry.com/product/tt01001-cas-1022367-69-6-378302.html
https://www.medkoo.com/products/19180
https://www.medchemexpress.com/tt01001.html
https://www.benchchem.com/product/b1682030/docs?utm_src=pdf-body#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030/docs?utm_src=pdf-body#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030/docs?utm_src=pdf-body#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

e Weighing: Carefully weigh the desired amount of TT01001 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., for a 10 mM stock solution, add 2.6575 mL of DMSO to 1 mg of
TT01001).

 Dissolution:
o Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10
minutes.

o Visually inspect the solution to ensure there are no visible particles.
e Storage:
o For short-term storage (days to weeks), store the stock solution at -20°C.[3][4]

o For long-term storage (months to years), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C.[2] Protect from light.[2]

Note on Final Concentration: When diluting the DMSO stock solution into aqueous buffers or
media for experiments, ensure the final concentration of DMSO is not detrimental to the cells or
assay system (typically <0.5%).

Preparation of TT01001 Suspension for In Vivo
Experiments

This protocol describes the preparation of a suspension of TT01001 for oral administration in
animal models.

Materials:

e TT01001 powder
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e 0.5% (w/v) Methyl Cellulose solution in sterile water

e Mortar and pestle or homogenizer

e Stir plate and stir bar

Procedure:

e Weighing: Weigh the required amount of TT01001 for the desired dosage.
e Suspension:

o Gradually add the 0.5% methyl cellulose solution to the TT01001 powder while triturating
with a mortar and pestle or using a homogenizer to create a uniform suspension.

o Alternatively, place the powder in a sterile beaker with a stir bar, add the methyl cellulose
solution, and stir continuously until a homogenous suspension is achieved.

o Administration: The suspension should be prepared fresh daily and administered to animals
via oral gavage.

Diagrams
Experimental Workflow for TT01001 Dissolution and Use
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Click to download full resolution via product page

Caption: Workflow for preparing TT01001 for in vitro and in vivo experiments.

Simplified Signhaling Pathway of TT01001

TT01001 acts as a ligand for mitoNEET, a protein located on the outer mitochondrial
membrane.[1] By binding to mitoNEET, TT01001 helps to ameliorate mitochondrial dysfunction,
which in turn reduces oxidative stress and neuronal apoptosis.[2][5] This mechanism of action
Is distinct from that of pioglitazone as TT01001 does not activate the peroxisome proliferator-
activated receptor-y (PPARY).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anovel MitoNEET ligand, TT01001, improves diabetes and ameliorates mitochondrial
function in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]
¢ 3. alfa-chemistry.com [alfa-chemistry.com]
e 4. medkoo.com [medkoo.com]

e 5. TT01001 attenuates oxidative stress and neuronal apoptosis by preventing mitoNEET-
mediated mitochondrial dysfunction after subarachnoid hemorrhage in rats - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1682030/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/25503385/
https://pubmed.ncbi.nlm.nih.gov/25503385/
https://www.medchemexpress.com/tt01001.html
https://www.alfa-chemistry.com/product/tt01001-cas-1022367-69-6-378302.html
https://www.medkoo.com/products/19180
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e To cite this document: BenchChem. [Application Notes and Protocols for TT01001].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682030/docs#application-notes-and-protocols-for-
tt01001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1682030/docs#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030/docs#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030/docs#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030/docs#application-notes-and-protocols-for-tt01001
https://www.benchchem.com/product/b1682030?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

